2-(3,5-dimethylphenyl)imino-5-(hydroxymethyl)-8-methyl-N-naphthalen-1-ylpyrano[2,3-c]pyridine-3-carboxamide

• IUPAC Name: 2-(3,5-dimethylphenyl)imino-5-(hydroxymethyl)-8-methyl-N-naphthalen-1-ylpyrano[2,3-c]pyridine-3-carboxamide
• InChI: InChI=1S/C29H25N3O3/c1-17-11-18(2)13-22(12-17)31-29-25(14-24-21(16-33)15-30-19(3)27(24)35-29)28(34)32-26-10-6-8-20-7-4-5-9-23(20)26/h4-15,33H,16H2,1-3H3,(H,32,34)
• InChI Key: SDRIRUYBVPKXSR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N=C2C(=CC3=C(O2)C(=NC=C3CO)C)C(=O)NC4=CC=CC5=CC=CC=C54)C
• Molecular Formula: C29H25N3O3
• Molecular Weight: 463.5 g/mol
• CAS No.: 866342-20-3

Description

The compound “2-(3,5-dimethylphenyl)imino-5-(hydroxymethyl)-8-methyl-N-naphthalen-1-ylpyrano[2,3-c]pyridine-3-carboxamide” is a complex organic molecule. Its molecular formula is C26H25N3O6.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple aromatic rings, including a naphthalene ring and a pyrano[2,3-c]pyridine ring. The presence of the imino group (-NH-) and the carboxamide group (-CONH2) also adds to the complexity of the molecule.

Scientific Research Applications

Antimicrobial Activity

A study by Zhuravel et al. (2005) explored the synthesis and antimicrobial properties of compounds closely related to 2-(3,5-dimethylphenyl)imino-5-(hydroxymethyl)-8-methyl-N-naphthalen-1-ylpyrano[2,3-c]pyridine-3-carboxamide. They found that these compounds demonstrated significant activity against bacterial or fungal strains, displaying efficacy comparable or even superior to standard drugs (Zhuravel, Kovalenko, Ivachtchenko, Balakin, & Kazmirchuk, 2005).

Synthesis and Properties in Polymer Science

In the field of polymer science, studies have been conducted on compounds with structural similarities. For instance, Yang et al. (2001) synthesized novel polyamide-imides containing naphthalene units, which showed good solubility and excellent thermal stability, relevant for advanced material applications (Yang, Yang, & Chen, 2001).

Synthesis and Cytotoxic Activity

Deady et al. (2003) investigated carboxamide derivatives of benzo[b][1,6]naphthyridines, which are structurally related to the compound . These derivatives exhibited potent cytotoxic properties against various cancer cell lines, suggesting potential applications in cancer research (Deady, Rodemann, Zhuang, Baguley, & Denny, 2003).

Corrosion Inhibition

El-Lateef et al. (2015) studied novel anil compounds structurally related to this compound for their potential as corrosion inhibitors. Their findings indicated good inhibition efficiency, relevant for industrial applications (El-Lateef, Abu‐Dief, & El-Gendy, 2015).

Future Directions

The future research directions for this compound could include investigating its potential biological activities, based on the known activities of similar indole derivatives. It could also involve studying its physical and chemical properties in more detail, and developing methods for its synthesis.